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Chemical and Pharmacological Profile Comparison

The table below summarizes the core data for these two mescaline analogs.

Feature Allylescaline (AL) Methallylescaline (MAL)

Systematic
Name

4-allyloxy-3,5-
dimethoxyphenethylamine [1]

4-methallyloxy-3,5-dimethoxyphenethylamine
[2] [3]

Chemical
Structure

C13H19NO3 [1] C14H21NO3 [2]

4-Position
Substituent

Allyloxy (-O-CH2-CH=CH2) [1] Methallyloxy (-O-CH2-C(CH3)=CH2) [2] [3]

Molecular
Weight

237.30 g/mol [1] 251.33 g/mol [2] [3]

Primary
Target

Serotonin 5-HT2A receptor
agonist [1]

Serotonin 5-HT2A receptor agonist [2] [4]

Reported
Human

20-35 mg [1] 40-65 mg [2]
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Feature Allylescaline (AL) Methallylescaline (MAL)

Dosage

Relative
Potency

~10x mescaline [1] ~6x mescaline [2]

Duration
(Oral)

8-12 hours [1] 12-16 hours [2]

Key SAR
Insight

Allyl substituent significantly
increases potency over mescaline

[1].

Addition of a methyl group to the allyl
substituent reduces potency compared to

allylescaline but increases it over mescaline [5]
[2].

Experimental Data and Putative Pharmacology

While a specific receptor binding profile for allylescaline is not available in the searched literature, insights

can be drawn from studies on closely related compounds.

Receptor Interaction Studies: Research on 4-alkoxy-3,5-dimethoxy phenethylamines shows this

class acts primarily as 5-HT2A receptor agonists with weak to moderate affinity (Ki = 150–12,000 nM)

[5]. Extending the 4-alkoxy substituent generally increases 5-HT2A and 5-HT2C receptor binding
affinity and enhances activation potency and efficacy [5]. The methallyl group is a larger, more

lipophilic substituent than allyl, which aligns with this structure-activity relationship.
Mechanism of Action: Like classical psychedelics, effects are believed to stem primarily from 5-

HT2A receptor partial agonism, which modulates Gq protein-mediated signaling pathways [5] [3]. The

following diagram illustrates this core signaling pathway.
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Research Considerations and Hazards

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s984022?utm_src=pdf-body-img
https://www.smolecule.com/products/s984022?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Data Limitations: These compounds have little history of human use, and very little data exists on

their pharmacological properties, metabolism, and toxicity [3] [6].
Steep Dose-Response Curve: Methallylescaline has a notably steep dose-response curve,

meaning a small increase in dose can lead to a disproportionately large increase in effects [2].
Adverse Effects: Anecdotal reports highlight significant adverse effects at high doses, including

strong body load, nausea, and difficulty urinating (urinary retention) [2] [3] [6]. One case report
documented delirium, tachycardia, hypertension, and acute urinary retention requiring hospitalization

following a high dose (130 mg) of methallylescaline [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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